2-Amino-4-methyl-5-phenyl-1H-pyrrole-3-carboxamide

• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol
• IUPAC Name: 2-amino-4-methyl-5-phenyl-1H-pyrrole-3-carboxamide
• InChI: InChI=1S/C12H13N3O/c1-7-9(12(14)16)11(13)15-10(7)8-5-3-2-4-6-8/h2-6,15H,13H2,1H3,(H2,14,16)
• InChI Key: OKCBUMJKMMSDBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC(=C1C(=O)N)N)C2=CC=CC=C2

Description

2-Amino-4-methyl-5-phenyl-1H-pyrrole-3-carboxamide is a useful research compound. Its molecular formula is C12H13N3O and its molecular weight is 215.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution (20 ml) of carbamoylacetamidine (5.1 g) in ethanol was added a solution of 2-bromopropiophenone (4.0 g) in ethanol dropwise thereto under ice-cooling with stirring and the mixture was then stirred at room temperature overnight. The insoluble matter was filtered off and the filtrate was concentrated under reduced pressure. The obtained product was washed with benzene, purified by silica gel column chromatography (Wakogel C-200, 200 g; eluent: 50% ethyl acetate/n-hexane), and recrystallized from ethyl acetate/diethyl ether to provide the title compound as colorless crystals (0.2 g). m.p. 195-197° C.